Cas no 2227910-74-7 ((2R)-4-(3-ethyloxetan-3-yl)butan-2-amine)

• Product Name: (2R)-4-(3-ethyloxetan-3-yl)butan-2-amine
• CAS No: 2227910-74-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6226773
• PubChem ID: 165839869
• Update Time: 2025-06-29

(2R)-4-(3-ethyloxetan-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-ethyloxetan-3-yl)butan-2-amine
• 2227910-74-7
• EN300-1815226

• Inchi： 1S/C9H19NO/c1-3-9(6-11-7-9)5-4-8(2)10/h8H,3-7,10H2,1-2H3/t8-/m1/s1
• InChI Key： NJTXWDBRFISDTN-MRVPVSSYSA-N
• SMILES： O1CC(CC)(C1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-4-(3-ethyloxetan-3-yl)butan-2-amine

Introduction to (2R)-4-(3-ethyloxetan-3-yl)butan-2-amine and Its Significance in Modern Chemical Research

The compound with the CAS number 2227910-74-7 is a highly intriguing molecule known by the systematic name (2R)-4-(3-ethyloxetan-3-yl)butan-2-amine. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. The presence of an oxetane ring and a chiral center makes this molecule a fascinating subject for further investigation.

Oxetane rings are known for their strained three-membered cyclic structure, which can influence the reactivity and binding properties of molecules. In the case of (2R)-4-(3-ethyloxetan-3-yl)butan-2-amine, the ethyloxetane moiety introduces a level of complexity that can be exploited for designing novel pharmacophores. The chiral center at the 2-position further enhances its potential as a building block for enantioselective drugs, which are increasingly important in modern medicine due to their improved efficacy and reduced side effects.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that molecules containing oxetane rings can exhibit interesting interactions with biological targets, making them valuable candidates for drug discovery. The specific configuration of (2R)-4-(3-ethyloxetan-3-yl)butan-2-amine may contribute to its ability to modulate certain enzymatic pathways, which could have therapeutic implications in various diseases.

One of the most exciting aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. The oxetane ring in (2R)-4-(3-ethyloxetan-3-yl)butan-2-amine could serve as a scaffold for designing molecules that specifically inhibit aberrant kinase activity. Preliminary computational studies have shown that this compound could bind to the ATP-binding site of kinases, potentially blocking their function and thereby inhibiting tumor growth.

In addition to its potential as an anti-cancer agent, (2R)-4-(3-ethyloxetan-3-yl)butan-2-amine may also have applications in treating inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and atherosclerosis. Researchers have hypothesized that by targeting specific inflammatory pathways, this compound could reduce inflammation and alleviate symptoms. Further experiments are needed to validate these hypotheses, but the preliminary data is promising.

The synthesis of (2R)-4-(3-ethyloxetan-3-yl)butan-2-amine presents an interesting challenge due to its complex structure. Traditional synthetic methods may require multiple steps and careful optimization to achieve high yields and enantiopurity. However, recent developments in asymmetric synthesis have made it possible to produce such chiral compounds more efficiently. Techniques such as transition metal-catalyzed reactions and biocatalysis are being explored to streamline the synthesis process.

The use of computational tools has also revolutionized the way researchers approach drug discovery. Molecular modeling software can predict how different compounds will interact with biological targets, allowing scientists to design molecules with desired properties before they are synthesized. This approach has significantly reduced the time and cost associated with drug development, making it possible to bring new therapies to market more quickly.

In conclusion, (2R)-4-(3-ethyloxetan-3-yb)butanamino CAS number 222791074-7)
















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